1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea

• Molecular Formula: C14H10Cl2F3N3S
• Molecular Weight: 380.2 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-3-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiourea
• InChI: InChI=1S/C14H10Cl2F3N3S/c15-9-3-1-2-4-11(9)22-13(23)21-7-12-10(16)5-8(6-20-12)14(17,18)19/h1-6H,7H2,(H2,21,22,23)
• InChI Key: QEHWFOASMCDNBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NCC2=C(C=C(C=N2)C(F)(F)F)Cl)Cl

Description

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea is a useful research compound. Its molecular formula is C14H10Cl2F3N3S and its molecular weight is 380.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of (3-chloro-5-trifluoromethyl-2-pyridyl)methylamine hydrochloride (0.12 g) and 2-chlorophenylisothiocyanate (0.09 g) in dry tetrahydrofuran (10 ml) was added 10 drops of triethylamine. The mixture was stirred at room temperature overnight. The solvent was removed by evaporation in vacuo and the residue extracted with ethyl acetate and washed with 2M hydrochloric acid. The layers were separated and the organic phase was evaporated to dryness to give the title product, m.p. 126° C.